Cas no 30616-32-1 (Hydrazinecarboxylic acid, 1-methyl-, phenyl ester)

• Product Name: Hydrazinecarboxylic acid, 1-methyl-, phenyl ester
• CAS No: 30616-32-1
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 1443754
• PubChem ID: 11378700
• Update Time: 2025-07-22

Hydrazinecarboxylic acid, 1-methyl-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboxylic acid, 1-methyl-, phenyl ester
• N-methyl-1-phenoxyformohydrazide
• 30616-32-1
• EN300-37330520
• SCHEMBL11029662

• Inchi： 1S/C8H10N2O2/c1-10(9)8(11)12-7-5-3-2-4-6-7/h2-6H,9H2,1H3
• InChI Key： JKTPENFGPKUYTP-UHFFFAOYSA-N
• SMILES： O(C(N(C)N)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 166.0743
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• PSA: 55.56

Additional information on Hydrazinecarboxylic acid, 1-methyl-, phenyl ester

Research Brief on Hydrazinecarboxylic acid, 1-methyl-, phenyl ester (CAS: 30616-32-1) in Chemical Biology and Pharmaceutical Applications

Hydrazinecarboxylic acid, 1-methyl-, phenyl ester (CAS: 30616-32-1) is a specialized chemical compound that has garnered attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its hydrazine and phenyl ester functional groups, serves as a versatile intermediate in organic synthesis and drug development. Recent studies have explored its role in the design of novel therapeutics, particularly in the context of enzyme inhibition and targeted drug delivery systems.

One of the most significant findings in recent literature is the compound's utility as a precursor in the synthesis of hydrazide-based inhibitors. Researchers have demonstrated that Hydrazinecarboxylic acid, 1-methyl-, phenyl ester can be efficiently converted into hydrazide derivatives, which exhibit potent inhibitory activity against various enzymes, including proteases and oxidoreductases. These inhibitors hold promise for the treatment of diseases such as cancer and neurodegenerative disorders, where dysregulated enzyme activity plays a critical role.

In addition to its role in enzyme inhibition, Hydrazinecarboxylic acid, 1-methyl-, phenyl ester has been investigated for its potential in prodrug design. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of pH-sensitive prodrugs, which release active therapeutic agents in response to the acidic microenvironment of tumor tissues. This approach enhances the specificity and reduces the systemic toxicity of anticancer drugs, addressing a major challenge in oncology.

Another area of interest is the compound's application in bioconjugation chemistry. Recent advancements have shown that Hydrazinecarboxylic acid, 1-methyl-, phenyl ester can be used to modify biomolecules, such as proteins and peptides, enabling the creation of stable conjugates with improved pharmacokinetic properties. This has opened new avenues for the development of antibody-drug conjugates (ADCs) and other targeted therapies.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of Hydrazinecarboxylic acid, 1-methyl-, phenyl ester. A 2022 study in Organic Process Research & Development reported on optimized synthetic routes that improve yield and purity, making the compound more accessible for industrial applications. Furthermore, ongoing research is focused on elucidating the compound's metabolic fate and potential toxicity, which are critical for its translation into clinical use.

In conclusion, Hydrazinecarboxylic acid, 1-methyl-, phenyl ester (CAS: 30616-32-1) represents a valuable tool in chemical biology and pharmaceutical research. Its versatility in synthesis, enzyme inhibition, prodrug design, and bioconjugation underscores its potential to contribute to the development of next-generation therapeutics. Future studies should continue to explore its mechanistic insights and expand its applications in drug discovery and development.